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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to enhance Yttrium-90 (Y-90) PET/CT image quality.

Troubleshooting Guide
This guide addresses common issues encountered during Y-90 PET/CT imaging, their potential

causes, and recommended solutions.
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Issue Potential Cause(s) Recommended Solution(s)

High Image Noise / Grainy

Appearance

- Low count statistics due to

the low positron branching

ratio of Y-90.[1][2] -

Inappropriate reconstruction

parameters (e.g., too many

iterations).[3] - Short

acquisition time.

- Increase acquisition time:

Longer scan durations per bed

position can compensate for

the low count rate.[4][5] -

Optimize reconstruction

algorithm: Employ algorithms

designed for low-count

acquisitions, such as Bayesian

Penalized Likelihood (BPL) or

Q.Clear, which have been

shown to improve contrast-to-

noise ratio.[1] Reduce the

number of iterations and adjust

subsets. For example, a study

found that decreasing

iterations while increasing

subsets improved image

quality.[6][7][8] - Utilize Time-

of-Flight (TOF): TOF

reconstruction can improve

signal-to-noise ratio.[3][9] -

Employ post-reconstruction

smoothing: Apply a Gaussian

filter to reduce noise, with the

filter size being a crucial

parameter to optimize. A 4 mm

Gaussian filter was found to be

a good compromise between

contrast recovery and noise.

[10][11][12][13]

Poor Lesion Detectability / Low

Contrast

- Partial volume effect,

especially for small lesions.[14]

- Inadequate reconstruction

parameters. - High background

noise obscuring the signal.[15]

- Optimize reconstruction

parameters: Studies have

shown that specific algorithms,

like the LKYG algorithm

(featuring fewer iterations, a
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smaller filter cutoff, and more

subsets), significantly enhance

image quality and lesion

detectability.[6][7][8] BPL

reconstructions have also

demonstrated superior

contrast-to-noise ratios

compared to standard OSEM.

[1] - Increase matrix size: A

larger matrix size (e.g.,

256x256) can improve the

recovery coefficient, though it

may also increase noise.[3] -

Apply appropriate corrections:

Ensure accurate scatter and

attenuation corrections are

applied.[16][17]

Image Artifacts - Patient motion: Can cause

blurring and misregistration

between PET and CT scans.

[18][19][20] - Metallic implants:

Produce streak artifacts on CT,

leading to overcorrection in

PET images and false "hot

spots".[20][21] - CT contrast

media: Can lead to inaccurate

attenuation correction.[20] -

Truncation artifacts: Occur

when the patient's body

extends beyond the CT field of

view.[19][20]

- Patient preparation and

monitoring: Immobilize the

patient and provide clear

instructions to minimize

movement. Respiratory gating

can be used to correct for

breathing motion.[9][18] -

Review non-attenuation-

corrected images: This can

help identify if "hot spots" are

due to metallic artifacts.[20] -

Use of appropriate CT

protocols: A non-contrast CT is

preferred for attenuation

correction. If contrast is

necessary, specific protocols

should be followed. - Proper

patient positioning: Ensure the

patient is centered and fully
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within the scanner's field of

view.[19]

Inaccurate Quantification

- Incorrect reconstruction

parameters leading to under-

or over-estimation of activity.

[22] - Partial volume effects for

small lesions.[14] - Inaccurate

scatter and attenuation

corrections.[16] - Scanner

calibration issues.

- Standardize reconstruction

protocols: Use optimized and

validated reconstruction

parameters. For instance, two

iterations and five subsets with

a 4 mm Gaussian filter have

been suggested for accurate

dosimetry.[10][11][12][13] -

Apply partial volume correction

(PVC): Especially for smaller

lesions, PVC can lead to more

accurate quantification.[22] -

Regular quality control:

Perform regular phantom

scans to ensure the scanner is

properly calibrated for Y-90. -

Consider voxel size: Smaller

voxel sizes can improve spatial

resolution but may also

increase noise.[14][23]

Frequently Asked Questions (FAQs)
1. What is the primary challenge in obtaining high-quality Y-90 PET/CT images?

The main difficulty arises from the very low positron yield of Y-90, with only about 32 positrons

emitted per million decays.[2][3][13] This low signal results in poor count statistics, leading to

noisy images with potentially low contrast, making accurate detection and quantification

challenging.[1]

2. How does Time-of-Flight (TOF) reconstruction improve Y-90 PET/CT images?

Time-of-Flight (TOF) technology improves the localization of the annihilation event along the

line of response. This added information helps to reduce noise and improve the signal-to-noise
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ratio in the reconstructed images, which is particularly beneficial for low-count acquisitions like

Y-90 PET.[3][9] Studies have shown that TOF systems can achieve improved resolution.[24]

3. What are the key reconstruction parameters to optimize for Y-90 imaging?

The key parameters to optimize are the number of iterations, the number of subsets, and the

post-reconstruction filter.

Iterations and Subsets: The product of iterations and subsets (Equivalent Iterations)

influences both the signal recovery and noise. While more iterations can improve signal

recovery, they also amplify noise.[3] A study found that an algorithm with a decreased

number of iterations (1), an increased number of subsets (32), and a smaller filter cutoff

(5mm) significantly improved image quality.[6][7][8]

Post-Reconstruction Filter: A Gaussian filter is often applied to reduce image noise. The Full

Width at Half Maximum (FWHM) of the filter is a critical parameter. A larger FWHM reduces

noise but can also blur the image and reduce spatial resolution. An optimal filter size needs

to be determined based on the specific scanner and clinical task. For example, a 6 mm

Gaussian filter has been suggested for a Siemens Biograph mCT.[3]

4. How does the choice of PET/CT scanner affect image quality?

Newer generation PET/CT scanners, particularly those with long axial field-of-view (LAFOV)

and silicon photomultiplier (SiPM) detectors, offer higher sensitivity.[5][10][12][13] This

increased sensitivity can help to compensate for the low positron emission of Y-90, resulting in

better image quality and potentially shorter acquisition times.[10][12][13]

5. Can Y-90 PET be used for accurate dosimetry?

Yes, with optimized acquisition and reconstruction protocols, Y-90 PET/CT can provide

accurate quantitative data for post-treatment dosimetry.[3][10][11][12][13] This allows for the

verification of the administered dose to the tumor and healthy tissues. However, factors like

partial volume effects for small lesions need to be considered and potentially corrected for.[22]

Quantitative Data Summary
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The following tables summarize quantitative data from phantom studies on the impact of

different reconstruction parameters on Y-90 PET image quality.

Table 1: Impact of Reconstruction Algorithms on Image Quality Score

Algorithm Iterations Subsets
Filter Cutoff
(mm)

Mean Rank
Quality Score

Algorithm A (Vue

Point HD)
2 24 6.4 130.03

Algorithm B (Vue

Point FX with

TOF)

3 18 6.0 109.76

Algorithm C (Vue

Point HD LKYG)
1 32 5.0 211.71

Data from a

study on 10

patients, where a

higher mean

rank score

indicates better

image quality as

assessed by

nuclear medicine

physicians.[6]

Table 2: Optimized Reconstruction Parameters from Phantom Studies
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Scanner Matrix Size

Equivalent
Iterations
(Iterations x
Subsets)

Gaussian
Filter (FWHM)

Key Findings

Siemens

Biograph mCT
256 x 256

21 (e.g., 3

iterations, 7

subsets)

6 mm

This combination

provided a good

balance for

quantitative

accuracy in

dosimetry.[3]

Biograph Vision

Quadra (LAFOV)
440 x 440

10 (2 iterations, 5

subsets)
4 mm

Suitable for

achieving good

image quality

and

quantification

accuracy with a

20-minute scan.

[10][11][12][13]

Philips Digital

PET/CT (Vereos)
Not specified

Optimized

selection of blob

parameters,

iterations, and

subsets

Not specified

Optimized

energy window

and

reconstruction

improved image

quality.[2]

Experimental Protocols
Protocol 1: Phantom Preparation and Acquisition for Reconstruction Optimization

This protocol is based on methodologies described in phantom studies to evaluate and

optimize reconstruction parameters.[3][4][10][11][12][13][25]

Phantom Selection: Utilize a standard phantom such as the NEMA IEC Body Phantom or a

cylindrical phantom. These phantoms typically contain fillable spheres of various sizes to

simulate lesions and a larger background compartment.
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Activity Preparation: Fill the phantom spheres and background with a known concentration of

Y-90. A common sphere-to-background activity ratio used is 4:1 or 10:1 to simulate tumor

uptake.[10][11][12][13][25]

PET/CT Acquisition:

Position the phantom in the center of the scanner's field of view.

Perform a CT scan for attenuation correction.

Acquire PET data for a specified duration. Long acquisitions (e.g., several hours) can be

performed and then the list-mode data can be rebinned to simulate shorter scan times

(e.g., 10, 20, 30 minutes).[10][11][12][13]

Image Reconstruction: Reconstruct the acquired data using various combinations of

reconstruction algorithms (e.g., OSEM, BPL), number of iterations, number of subsets, and

post-reconstruction Gaussian filter sizes. Also, reconstruct with and without TOF and point

spread function (PSF) modeling if available.

Data Analysis:

Draw regions of interest (ROIs) over the spheres and the background.

Calculate image quality metrics such as:

Recovery Coefficient (RC): To assess quantitative accuracy.

Coefficient of Variation (CoV) or Signal-to-Noise Ratio (SNR): To measure image noise.

Contrast-to-Noise Ratio (CNR): To evaluate lesion detectability.[4][25]

Compare these metrics across the different reconstruction parameters to identify the

optimal settings for the specific scanner.

Visualizations
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Caption: Workflow for optimizing Y-90 PET/CT reconstruction parameters using phantom

studies.
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Caption: Relationship between key parameters and their impact on Y-90 PET image quality

metrics.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1217062?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Optimization of Image Reconstruction for 90Y Selective Internal Radiotherapy on a
Lutetium Yttrium Orthosilicate PET/CT System Using a Bayesian Penalized Likelihood
Reconstruction Algorithm - PubMed [pubmed.ncbi.nlm.nih.gov]

2. jnm.snmjournals.org [jnm.snmjournals.org]

3. mdpi.com [mdpi.com]

4. Evaluation of qualitative and quantitative data of Y-90 imaging in SPECT/CT and PET/CT
phantom studies. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]

5. researchgate.net [researchgate.net]

6. Improving 90Y PET Scan Image Quality Through Optimized Reconstruction Algorithms -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. tech.snmjournals.org [tech.snmjournals.org]

8. tech.snmjournals.org [tech.snmjournals.org]

9. aapm2025explorer-production.up.railway.app [aapm2025explorer-
production.up.railway.app]

10. researchgate.net [researchgate.net]

11. Optimization of Y-90 Radioembolization Imaging for Post-Treatment Dosimetry on a Long
Axial Field-of-View PET/CT Scanner - PMC [pmc.ncbi.nlm.nih.gov]

12. Optimization of Y-90 Radioembolization Imaging for Post-Treatment Dosimetry on a Long
Axial Field-of-View PET/CT Scanner - PubMed [pubmed.ncbi.nlm.nih.gov]

13. mdpi.com [mdpi.com]

14. mdpi.com [mdpi.com]

15. Post-radioembolization yttrium-90 PET/CT - part 1: diagnostic reporting - PMC
[pmc.ncbi.nlm.nih.gov]

16. Quantitative Evaluation of 90Y-PET/CT and 90Y-SPECT/CT-based Dosimetry following
Yttrium-90 Radioembolization - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1217062?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/27688476/
https://pubmed.ncbi.nlm.nih.gov/27688476/
https://pubmed.ncbi.nlm.nih.gov/27688476/
https://jnm.snmjournals.org/content/56/supplement_3/1282
https://www.mdpi.com/2076-3417/12/17/8418
https://ngdc.cncb.ac.cn/openlb/publication/OLB-PM-33566845
https://ngdc.cncb.ac.cn/openlb/publication/OLB-PM-33566845
https://www.researchgate.net/publication/348478643_High_quality_imaging_and_dosimetry_for_yttrium-90_90Y_liver_radioembolization_using_a_SiPM-based_PETCT_scanner
https://pubmed.ncbi.nlm.nih.gov/36351802/
https://pubmed.ncbi.nlm.nih.gov/36351802/
https://tech.snmjournals.org/content/jnmt/early/2022/11/09/jnmt.122.264439.full.pdf
https://tech.snmjournals.org/content/51/1/26
https://aapm2025explorer-production.up.railway.app/detail/11347
https://aapm2025explorer-production.up.railway.app/detail/11347
https://www.researchgate.net/publication/375544231_Optimization_of_Y-90_Radioembolization_Imaging_for_Post-Treatment_Dosimetry_on_a_Long_Axial_Field-of-View_PETCT_Scanner
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670048/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10670048/
https://pubmed.ncbi.nlm.nih.gov/37998554/
https://pubmed.ncbi.nlm.nih.gov/37998554/
https://www.mdpi.com/2075-4418/13/22/3418
https://www.mdpi.com/2075-4418/12/2/451
https://pmc.ncbi.nlm.nih.gov/articles/PMC3726297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3726297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11731408/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11731408/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. CT-free attenuation and Monte-Carlo based scatter correction-guided quantitative 90Y-
SPECT imaging for improved dose calculation using deep learning - PMC
[pmc.ncbi.nlm.nih.gov]

18. Recognizing and preventing artifacts with SPECT and PET imaging | Radiology Key
[radiologykey.com]

19. Pitfalls on PET/CT due to artifacts and instrumentation - PMC [pmc.ncbi.nlm.nih.gov]

20. Artefacts of PET/CT images - PMC [pmc.ncbi.nlm.nih.gov]

21. pharmaceuticalintelligence.com [pharmaceuticalintelligence.com]

22. Phantom validation of quantitative Y-90 PET/CT-based dosimetry in liver
radioembolization - PMC [pmc.ncbi.nlm.nih.gov]

23. quora.com [quora.com]

24. Post Yttrium-90 Imaging - PMC [pmc.ncbi.nlm.nih.gov]

25. jnm.snmjournals.org [jnm.snmjournals.org]

To cite this document: BenchChem. [Yttrium-90 PET/CT Image Quality Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217062#how-to-improve-yttrium-90-pet-ct-image-
quality]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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